Cas no 1332747-46-2 (3-(3,5-dichlorophenyl)benzonitrile)

• Product Name: 3-(3,5-dichlorophenyl)benzonitrile
• CAS No: 1332747-46-2
• MF: C₁₃H₇Cl₂N
• MW: 248.107381105423
• MDL: MFCD22375083
• CID: 2770684
• PubChem ID: 54579500
• Update Time: 2025-06-07

3-(3,5-dichlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)benzonitrile
• 3',5'-dichloro(1,1'-biphenyl)-3-carbonitrile;
• 3',5'-Dichloro[1,1'-biphenyl]-3-carbonitrile
• SCHEMBL22562695
• BS-20909
• DTXSID00712318
• CS-0211690
• MFCD22375083
• [1,1'-Biphenyl]-3-carbonitrile, 3',5'-dichloro-
• 3',5'-DICHLORO-[1,1'-BIPHENYL]-3-CARBONITRILE
• 1332747-46-2

• MDL： MFCD22375083
• Inchi： 1S/C13H7Cl2N/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H
• InChI Key： HARYBHGSKGMXJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 246.99600
• Monoisotopic Mass: 246.9955546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.53208